Cas no 51699-46-8 (1,3-Propanediol, 1-(3-bromophenyl)-)

1,3-Propanediol, 1-(3-bromophenyl)- structure
51699-46-8 structure
Product Name:1,3-Propanediol, 1-(3-bromophenyl)-
CAS No:51699-46-8
MF:C9H11BrO2
MW:231.086442232132
CID:361623
PubChem ID:16098772
Update Time:2025-04-19

1,3-Propanediol, 1-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(3-bromophenyl)-
    • 1-(3-bromophenyl)propane-1,3-diol
    • (S)-1-(3-Bromophenyl)-1,3-propanediol
    • AT23931
    • DTXSID80582657
    • SY348546
    • SCHEMBL3183753
    • 51699-46-8
    • 1085957-33-0
    • Inchi: 1S/C9H11BrO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,11-12H,4-5H2
    • InChI Key: YXTVVUBNUSBKNH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(CCO)O

Computed Properties

  • Exact Mass: 229.99423
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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